Cas no 1562737-50-1 (3-Ethyl-n'-hydroxycyclopentane-1-carboximidamide)

• Product Name: 3-Ethyl-n'-hydroxycyclopentane-1-carboximidamide
• CAS No: 1562737-50-1
• MF: C₈H₁₆N₂O
• MW: 156.225441932678
• CID: 5691117
• PubChem ID: 65414483
• Update Time: 2025-05-25

3-Ethyl-n'-hydroxycyclopentane-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 1562737-50-1
• EN300-1291441
• 3-ethyl-N'-hydroxycyclopentane-1-carboximidamide
• 3-Ethyl-n'-hydroxycyclopentane-1-carboximidamide

• Inchi： 1S/C8H16N2O/c1-2-6-3-4-7(5-6)8(9)10-11/h6-7,11H,2-5H2,1H3,(H2,9,10)
• InChI Key： IPBPOBKMOXVHIF-UHFFFAOYSA-N
• SMILES： O/N=C(/C1CCC(CC)C1)\N

Computed Properties

• Exact Mass: 156.126263138g/mol
• Monoisotopic Mass: 156.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 58.6Ų

Additional information on 3-Ethyl-n'-hydroxycyclopentane-1-carboximidamide

Introduction to 3-Ethyl-n'-hydroxycyclopentane-1-carboximidamide (CAS No. 1562737-50-1)

3-Ethyl-n'-hydroxycyclopentane-1-carboximidamide, identified by the Chemical Abstracts Service Number (CAS No.) 1562737-50-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the imidamide class, characterized by its structural framework featuring a cyclopentane ring substituted with an ethyl group and an N-hydroxy imidamide moiety. The unique arrangement of these functional groups imparts distinct chemical properties and reactivity patterns, making it a valuable intermediate in the development of novel therapeutic agents.

The imidamide moiety in 3-Ethyl-n'-hydroxycyclopentane-1-carboximidamide is particularly noteworthy for its potential role in drug design. Imidamides are known for their versatility in medicinal chemistry, often serving as pharmacophores in small-molecule inhibitors and modulators. The presence of the hydroxyl group further enhances the compound's reactivity, enabling various chemical transformations that can be exploited in synthetic pathways. This reactivity makes it a promising candidate for further derivatization, allowing chemists to explore its utility in creating structurally diverse analogs with tailored biological activities.

In recent years, there has been a surge in research focused on developing novel scaffolds for therapeutic intervention. The cyclopentane ring in 3-Ethyl-n'-hydroxycyclopentane-1-carboximidamide contributes to its favorable pharmacokinetic properties, including improved solubility and metabolic stability. These attributes are critical for designing drugs that exhibit prolonged half-lives and enhanced bioavailability. Moreover, the cyclopentane motif is frequently encountered in biologically active compounds, suggesting that this derivative may interact with biological targets in a manner similar to other known pharmacological agents.

The ethyl group attached to the cyclopentane ring introduces steric bulk, which can influence both the electronic and conformational properties of the molecule. This feature is particularly important in rational drug design, as it allows for fine-tuning of binding interactions with biological targets. By modifying the ethyl substituent or introducing additional functional groups, researchers can modulate the compound's affinity and selectivity for specific receptors or enzymes. Such modifications are essential for optimizing lead compounds during the drug discovery process.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, further enhancing the utility of 3-Ethyl-n'-hydroxycyclopentane-1-carboximidamide in drug development. Molecular docking studies have shown that this compound can bind effectively to various protein targets, including enzymes and receptors implicated in diseases such as cancer, inflammation, and neurological disorders. These findings underscore its potential as a building block for next-generation therapeutics.

The synthesis of 3-Ethyl-n'-hydroxycyclopentane-1-carboximidamide involves multi-step organic transformations that highlight its synthetic accessibility. The process typically begins with the functionalization of cyclopentanone derivatives, followed by introduction of the hydroxyl and imidamide groups through well-established chemical protocols. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the desired carbon-carbon bonds within this framework. Such methodologies ensure high yields and purity, making it suitable for subsequent pharmaceutical applications.

In conclusion, 3-Ethyl-n'-hydroxycyclopentane-1-carboximidamide (CAS No. 1562737-50-1) represents a promising candidate for medicinal chemistry research due to its unique structural features and potential biological activity. Its combination of an imidamide moiety, cyclopentane ring, and ethyl substituent offers a versatile platform for designing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of innovative treatments for various diseases.